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Compound of Interest

Compound Name: (4-(M-Tolyloxy)phenyl)boronic acid
CAS No.: 1029438-39-8
Cat. No.: B2993848

Get Quote

Executive Summary

(4-(m-Tolyloxy)phenyl)boronic acid (CAS: 1029438-39-8) is a critical biaryl ether building
block used primarily in the synthesis of kinase inhibitors and liquid crystal materials via Suzuki-
Miyaura cross-coupling. Unlike simple phenylboronic acids, the presence of the meta-tolyl ether
moiety introduces specific solubility and stability considerations.

This guide provides a Senior Application Scientist’'s perspective on sourcing reputable
research-grade material, validating its purity (specifically the boroxine-acid equilibrium), and
deploying it effectively in carbon-carbon bond formation.

Part 1: Chemical Profile & Critical Quality Attributes
(CQASs)

Before engaging suppliers, researchers must establish the technical baseline. For research-
grade applications (non-GMP), the following specifications are mandatory to ensure
reproducibility.
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Attribute

Specification

Technical Rationale

Chemical Name

(4-(3-
Methylphenoxy)phenyl)boronic
acid

Precise isomer identification

(meta-tolyl vs para-tolyl).

CAS Number

1029438-39-8

Unique identifier to avoid
purchasing the para-isomer
(CAS 1029438-40-1).

Molecular Weight

228.05 g/mol

Basis for stoichiometry

calculations.

Appearance

White to off-white powder

Pink/brown discoloration
indicates oxidation of the
phenol ether or palladium

contamination from synthesis.

Purity (HPLC)

> 97.0% (a/a)

Critical to prevent competitive

inhibition in catalytic cycles.

Identity (H-NMR)

Consistent with structure

Must distinguish between free

acid and boroxine anhydride.

Boroxine Content

Variable (Reported)

Boronic acids dehydrate to
form cyclic trimers (boroxines).
This is acceptable but must be

accounted for in stoichiometry.

Part 2: Supplier Landscape Analysis

Sourcing this compound requires navigating between "Catalog Aggregators" (high markup,

variable lead time) and "Building Block Specialists” (direct stock, lower cost).

Tier 1: Global Distributors (High Trust /| High Cost)

Best for: Analytical standards and guaranteed supply chain traceability.

¢ Sigma-Aldrich (Merck): Lists the compound (Product ID: 1029438-39-8). High reliability but
often carries a significant price premium.
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e Thermo Fisher Scientific: Acts as an aggregator; lead times may vary if stock is not
domestic.

Tier 2: Building Block Specialists (High Value /| Direct
Source)

Best for: Scale-up (Gram to Kilogram) and routine synthetic work.

o Ambeed: Frequently holds US/EU stock. Known for transparent COAs regarding boroxine
content.

o Combi-Blocks: Industry standard for boronic acids. often provides H-NMR data online before
purchase.

o Enamine: Excellent for early-stage discovery chemistry, though lead times from Eastern
Europe can vary.

Tier 3: Synthesis Houses (Custom / Bulk)

e Bide Pharmatech: Strong capability in boronic acid manufacturing; viable for >100g orders.

Supplier Qualification Workflow

The following logic should be applied when selecting a supplier to minimize project downtime.

Order Tier 2
(Verify Purity >97%)

Check Tier 2 Stock

Need (4-(m-Tolyloxy)phenyl)boronic acid (Ambeed/Combi-Blocks)

Check Tier 1
(Sigma/Fisher)
Request Custom Quote
(Bide/Enamine)

Click to download full resolution via product page

Figure 1: Strategic sourcing workflow for aryl boronic acids, prioritizing stock availability and
purity validation.
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Part 3: Technical Application (Suzuki-Miyaura
Coupling)

As a Senior Scientist, | recommend the following protocol. This specific boronic acid contains
an ether linkage, which is generally stable, but the boronic acid moiety is prone to
protodeboronation (loss of B(OH)= replaced by H) under harsh basic conditions.

The Challenge: Protodeboronation

The electron-donating nature of the para-ether group increases electron density on the
aromatic ring, slightly accelerating protodeboronation compared to electron-deficient systems.
However, it also facilitates the transmetalation step in the catalytic cycle.

Optimized Protocol (Standard Scale: 1.0 mmol)

e Reagents:

[e]

Aryl Halide (1.0 equiv)

o

(4-(m-Tolyloxy)phenyl)boronic acid (1.2 - 1.5 equiv)

[¢]

Catalyst: Pd(dppf)Cl2-DCM (3-5 mol%) - Chosen for robustness against air and moisture.

[¢]

Base: K2COs (2.0 - 3.0 equiv)

[e]

Solvent: 1,4-Dioxane / Water (4:1 ratio) - Water is essential for the boronic acid activation.
e Procedure:
o Step 1: Charge a reaction vial with the aryl halide, boronic acid, and Pd catalyst.

o Step 2: Purge the vial with Nitrogen or Argon for 5 minutes (remove Oz to prevent
homocoupling).

o Step 3: Add degassed Dioxane/Water solvent mixture and the base.

o Step 4: Heat to 80-90°C for 2—4 hours. Note: Avoid temperatures >100°C to minimize
deboronation.
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o Step 5: Monitor via LC-MS. Look for the product mass and the specific impurity: 3-
methylphenyl phenyl ether (Mass = 184.2).

Catalytic Cycle Visualization

Understanding where this specific reagent enters the cycle allows for better troubleshooting.

Pd(0) Active Species

+ Aryl Halide
Oxidative Addition (4-(m-Tolyloxy)phenyl)
(Ar-Pd-X) boronic acid
+ OH- Base (OH-)
Base Activation Boronate Complex R fi
(Ar-Pd-OH) [Ar'-B(OH)3]- egeneration

Attacks Pd

Transmetalation
(Ar-Pd-Ar")

Reductive Elimination
(Product Ar-Ar")

Click to download full resolution via product page

Figure 2: Suzuki-Miyaura catalytic cycle. The boronic acid must be activated by the base
(forming the boronate "ate" complex) to undergo transmetalation.[1]

Part 4: Quality Control & Handling
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The Boroxine "Impurity"

Commercially supplied aryl boronic acids often contain varying amounts of their dehydrated
trimer, the boroxine.

e Observation: In H-NMR (DMSO-d6), you may see multiple sets of peaks or broadened
signals.

e Action: This is not a fatal impurity. In the presence of the aqueous base (Step 3 of the
protocol), the boroxine hydrolyzes back to the active boronic acid species.

o Calculation: If the COA states "contains 15% anhydride," adjust your stoichiometry. Use 1.25
equiv instead of 1.2 equiv to ensure sufficient active boron species.

Storage Protocols

e Temperature: Store at 2—-8°C.

o Atmosphere: Hygroscopic. Keep under inert gas (Argon) if possible. Moisture promotes
"caking" but does not necessarily degrade the compound chemically; however, it makes
weighing difficult.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Tolyloxy)phenyl)boronic acid]. BenchChem, [2026]. [Online PDF]. Available at:
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guide-4-m-tolyloxy-phenyl-boronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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